Cas no 1361541-48-1 (2,2',4',6'-Tetrachlorobiphenyl-4-acetic acid)

• Product Name: 2,2',4',6'-Tetrachlorobiphenyl-4-acetic acid
• CAS No: 1361541-48-1
• MF: C₁₄H₈Cl₄O₂
• MW: 350.024120330811
• CID: 4992958
• Update Time: 2025-06-09

2,2',4',6'-Tetrachlorobiphenyl-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2,2',4',6'-Tetrachlorobiphenyl-4-acetic acid

• Inchi： 1S/C14H8Cl4O2/c15-8-5-11(17)14(12(18)6-8)9-2-1-7(3-10(9)16)4-13(19)20/h1-3,5-6H,4H2,(H,19,20)
• InChI Key： HFJLIHNCACAYSO-UHFFFAOYSA-N
• SMILES： ClC1C=C(CC(=O)O)C=CC=1C1C(=CC(=CC=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 340
• XLogP3: 5.5
• Topological Polar Surface Area: 37.3

Additional information on 2,2',4',6'-Tetrachlorobiphenyl-4-acetic acid

2,2',4',6'-Tetrachlorobiphenyl-4-acetic acid (CAS No. 1361541-48-1): A Comprehensive Overview

2,2',4',6'-Tetrachlorobiphenyl-4-acetic acid (CAS No. 1361541-48-1) is a chlorinated biphenyl derivative with significant applications in scientific research and industrial processes. This compound, often abbreviated as TCBAA, belongs to a class of chemicals known for their structural stability and functional versatility. Its molecular formula, C₁₄H₈Cl₄O₂, highlights the presence of four chlorine atoms, which contribute to its unique physicochemical properties.

The 2,2',4',6'-Tetrachlorobiphenyl-4-acetic acid structure features a biphenyl core with acetic acid functionality, making it a subject of interest in environmental and analytical chemistry. Researchers often explore its behavior in degradation studies, given the growing public concern over persistent organic pollutants (POPs) and their impact on ecosystems. This aligns with current trends in green chemistry and sustainable material development, where reducing environmental footprints is a top priority.

In the context of biomedical research, TCBAA has been investigated for its potential interactions with biological systems. While not a therapeutic agent, its structural analogs are frequently studied for their roles in enzyme inhibition or receptor binding. This ties into broader discussions about chemical safety and toxicity profiling, topics frequently searched by professionals in pharmacology and toxicology.

The synthesis of 2,2',4',6'-Tetrachlorobiphenyl-4-acetic acid typically involves multi-step organic reactions, including chlorination and carboxylation processes. Advanced techniques like HPLC and GC-MS are employed for purification and characterization, ensuring high purity for research applications. These methods are critical for addressing user queries about analytical standards and reference materials in chemical testing.

From an industrial perspective, TCBAA is utilized in the production of specialized polymer additives and flame retardants, though its use is carefully regulated due to environmental considerations. This reflects the increasing demand for eco-friendly alternatives in manufacturing, a hot topic in corporate sustainability reports and consumer forums.

In summary, 2,2',4',6'-Tetrachlorobiphenyl-4-acetic acid (CAS No. 1361541-48-1) is a compound of both academic and industrial relevance. Its study bridges gaps between environmental science, material engineering, and biochemical research, making it a valuable subject for further exploration in line with modern scientific and societal priorities.